7-Methyl-6-mercaptopurine

• CAS No.: 3324-79-6
• Product Name: 7-Methyl-6-mercaptopurine
• Molecular Formula: C6H6N4S
• Molecular Weight: 166.21 g/mol
• IUPAC Name: 7-methyl-3H-purine-6-thione
• Standard InChI: InChI=1S/C6H6N4S/c1-10-3-9-5-4(10)6(11)8-2-7-5/h2-3H,1H3,(H,7,8,11)
• Standard InChIKey: FBGNWVFKAYFTRV-UHFFFAOYSA-N
• Isomeric SMILES: CN1C=NC2=C1C(=NC=N2)S
• SMILES: CN1C=NC2=C1C(=S)N=CN2
• Canonical SMILES: CN1C=NC2=C1C(=S)N=CN2
• Appearance: Solid powder
• Description: 7-Methyl-6-mercaptopurine is a 6-mercaptopurine derivative and inhibitor of PRPP amidotransferase used to treat autoimmune diseases, leukemia,s and lymphomas. It inhibits IMP metabolism, preventing the synthesis of purines, DNA and RNA.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 7-Methyl-6-mercaptopurine; 6-Mercapto-7-methylpurine; 7-Methyl-6-thiopurine
• PubChem Compound: 3034139
• Last Modified: Nov 11 2021